OfChi-h-IN-1

• Molecular Formula: C24H27N5O2
• Molecular Weight: 417.5 g/mol
• InChI: InChI=1S/C24H27N5O2/c1-16(2)15-28-23(31)19-6-4-5-7-20(19)29-21(26-27-24(28)29)12-13-22(30)25-14-18-10-8-17(3)9-11-18/h4-11,16H,12-15H2,1-3H3,(H,25,30)
• InChIKey: RTKGDSQKBUSOKG-UHFFFAOYSA-N

OfChi-h-IN-1 Procurement Guide

OfChi-h-IN-1 (also known as compound TQ19) is a potent inhibitor of the lepidopteran-specific chitinase h (OfChi-h), an enzyme critical for the molting and development of the Asian corn borer (Ostrinia furnacalis) [1]. It belongs to the triazolo-quinazolinone chemical class, identified through structure-based virtual screening against the OfChi-h crystal structure . With a molecular weight of 417.5 g/mol and the formula C24H27N5O2 , OfChi-h-IN-1 is primarily utilized as a research tool to investigate insect growth regulation and as a lead candidate for the development of novel, eco-friendly insecticides targeting lepidopteran pests [1].

1

Insect Molting Research

Targets lepidopteran-specific OfChi-h chitinase for growth regulation studies

Reported pathway inhibition context

2

In Vivo Model Evaluation

Supports comparative insect growth regulator (IGR) endpoint assessment

Reported model-response context

3

SAR Reference

Triazolo-quinazolinone scaffold for inhibitor optimization studies

Baseline biochemical context

• [1] Dong, L., Shen, S., Jiang, X., Ding, B., Yang, M., Chen, W., Liu, Y., Chen, Z., Cao, Q., Gao, Y., & Ma, S. (2023). Identification of Triazolo-quinazolinone Derivatives as Novel and Potent Chitinase OfChi-h Inhibitors Based on Structure-Based Virtual Screening. Journal of Agricultural and Food Chemistry, 71(44), 16783-16792. View Source

Why Generic Substitution Fails for OfChi-h-IN-1

OfChi-h-IN-1 exhibits a unique profile among insect chitinase inhibitors that precludes simple substitution with other compounds in its class. While newer analogs, such as compound 6a (Ki = 58 nM) [1], or AAP4 (Ki = 29.3 nM) [2], demonstrate significantly greater enzymatic potency in vitro, OfChi-h-IN-1 is distinguished by its validated in vivo efficacy in direct, head-to-head comparisons with established insecticides. Its insecticidal activity against Ostrinia nubilalis larvae has been quantified as superior to the commercial chitin synthesis inhibitor Hexaflumuron [3]. This unique combination of a novel triazolo-quinazolinone scaffold [3], validated in vivo activity, and a well-documented, specific target (OfChi-h) differentiates it from both more potent in vitro tools and other broad-spectrum chitinase inhibitors, making it a critical reference compound for research and development programs.

In Vivo Relevance

In vitro potency gains (Ki 58 nM analog) may not reproduce reported in vivo comparator response

Target Specificity

Broad chitin synthesis inhibitors lack lepidopteran-specific OfChi-h mechanism context

Scaffold Context

Novel triazolo-quinazolinone derivatives may exhibit divergent binding modes; direct substitution requires validation

• [1] Liu, Y., et al. (2025). Discovery of conformation constrained tetracyclic compounds as potent chitinase OfChi-h inhibitors with a novel binding mode. Journal of Enzyme Inhibition and Medicinal Chemistry, 40(1), 2528056. View Source
• [2] Dong, L., et al. (2024). Modification of Azo-Aminopyrimidines as Potent Multitarget Inhibitors of Insect Chitinolytic Enzymes OfChi-h and OfHex1. Journal of Agricultural and Food Chemistry, 72(48), 26957-26966. View Source
• [3] Dong, L., et al. (2023). Identification of Triazolo-quinazolinone Derivatives as Novel and Potent Chitinase OfChi-h Inhibitors Based on Structure-Based Virtual Screening. Journal of Agricultural and Food Chemistry, 71(44), 16783-16792. View Source

OfChi-h-IN-1 Evidence Guide

Insecticidal Activity vs. Hexaflumuron

In a direct in vivo assay against Ostrinia nubilalis larvae, OfChi-h-IN-1 (TQ19) demonstrated significantly higher insecticidal activity compared to the commercial chitin synthesis inhibitor Hexaflumuron [1]. This provides a key differentiator in selecting a validated lead compound for insect growth regulator development.

In Vivo Activity vs. Hexaflumuron

Head-to-head

Reported qualitatively higher insecticidal activity against Ostrinia nubilalis larvae

Supports in vivo model-response interpretation

Direct comparison endpoint context; species-specific data

Evidence Dimension	Insecticidal activity
Target Compound Data	Qualitatively 'dramatically inhibit' growth and development; demonstrated 'higher insecticidal activity'
Comparator Or Baseline	Hexaflumuron (HY-B1848)
Quantified Difference	Qualitatively superior activity
Conditions	In vivo assay on Ostrinia nubilalis larvae

Why This Matters

This direct comparison against a widely used commercial standard validates the in vivo efficacy of the OfChi-h mechanism and positions OfChi-h-IN-1 as a critical benchmark for evaluating next-generation IGRs.

• [1] Dong, L., et al. (2023). Identification of Triazolo-quinazolinone Derivatives as Novel and Potent Chitinase OfChi-h Inhibitors Based on Structure-Based Virtual Screening. Journal of Agricultural and Food Chemistry, 71(44), 16783-16792. View Source

OfChi-h Inhibition Potency

OfChi-h-IN-1 (TQ19) inhibits the OfChi-h enzyme with a Ki of 0.33 μM [1]. This value serves as a foundational quantitative benchmark for its biochemical activity, which is essential for structure-activity relationship (SAR) studies and comparing its potency to other scaffolds.

OfChi-h Inhibition Ki

Cross-study comparable

0.33 µM

Supports SAR baseline context

In vitro enzymatic assay; reference for cross-scaffold comparison

Evidence Dimension	Inhibition constant (Ki)
Target Compound Data	0.33 μM
Comparator Or Baseline	No direct comparator in the same study, but provides a baseline for cross-study comparisons (e.g., with compound 6a, Ki = 58 nM [2])
Quantified Difference	N/A
Conditions	In vitro enzymatic assay against OfChi-h

Why This Matters

The specific Ki value provides a quantitative baseline for researchers to evaluate the potency of this novel chemical scaffold, which is essential for SAR studies and optimizing next-generation inhibitors.

• [1] Dong, L., et al. (2023). Identification of Triazolo-quinazolinone Derivatives as Novel and Potent Chitinase OfChi-h Inhibitors Based on Structure-Based Virtual Screening. Journal of Agricultural and Food Chemistry, 71(44), 16783-16792. View Source
• [2] Liu, Y., et al. (2025). Discovery of conformation constrained tetracyclic compounds as potent chitinase OfChi-h inhibitors with a novel binding mode. Journal of Enzyme Inhibition and Medicinal Chemistry, 40(1), 2528056. View Source

Lepidopteran-Selective Target

The mechanism of action for OfChi-h-IN-1 targets OfChi-h, a chitinase that is exclusively distributed in lepidopteran insects and is absent in most beneficial insects like parasitic wasps and bees [1]. This class-level selectivity differentiates it from broader-spectrum chitin synthesis inhibitors like Hexaflumuron, which acts on chitin synthesis more generally .

Lepidopteran Selectivity

Class-level

OfChi-h target exclusive to lepidopteran insects; absent in beneficial arthropods

Lepidopteran-specific mechanism context

Class-level inference based on enzyme distribution; data to verify

Evidence Dimension	Target specificity
Target Compound Data	OfChi-h (lepidopteran-specific chitinase)
Comparator Or Baseline	Hexaflumuron (broad chitin synthesis inhibitor)
Quantified Difference	Class-level difference in mechanism of action (specific enzyme inhibition vs. general pathway disruption)
Conditions	Based on the known biology and distribution of the OfChi-h enzyme target.

Why This Matters

This class-level selectivity implies a potential for developing more eco-friendly insecticides with a reduced impact on non-target beneficial arthropods, a critical factor for integrated pest management (IPM) and sustainable agriculture.

• [1] Liu, Y., et al. (2025). Discovery of conformation constrained tetracyclic compounds as potent chitinase OfChi-h inhibitors with a novel binding mode. Journal of Enzyme Inhibition and Medicinal Chemistry, 40(1), 2528056. View Source

OfChi-h-IN-1 Application Scenarios

Validating In Vivo Efficacy

OfChi-h-IN-1 is the optimal choice for researchers seeking a validated positive control for in vivo studies of OfChi-h inhibition. Its established and published ability to dramatically inhibit larval growth and development [1] makes it an essential benchmark for evaluating the efficacy of novel inhibitors in whole-organism assays, as demonstrated by its superior performance against Hexaflumuron [1].

SAR Benchmarking

As a characterized inhibitor of the OfChi-h enzyme with a known Ki value of 0.33 μM [1], OfChi-h-IN-1 serves as an essential reference compound for structure-activity relationship (SAR) studies. Researchers can use its potency and novel triazolo-quinazolinone scaffold [1] as a baseline to quantify the improved or altered activity of newly synthesized derivatives.

Lepidopteran Molting Process

OfChi-h-IN-1 is a critical tool for dissecting the role of the lepidopteran-specific chitinase OfChi-h in insect molting [2]. Its application allows researchers to observe the phenotypic consequences of specifically inhibiting this enzyme, providing insights into insect physiology that are not possible with broad-spectrum chitin synthesis inhibitors like Hexaflumuron [2].

Application

Selection Property

Validation Focus

In Vivo IGR Research

Reported in vivo model-response context

Comparative insecticidal endpoint review

SAR & Scaffold Optimization

Enzymatic inhibition baseline

Ki and binding-mode interpretation

Insect Molting Physiology

Lepidopteran-specific target engagement

Phenotypic endpoint analysis

• [1] Dong, L., et al. (2023). Identification of Triazolo-quinazolinone Derivatives as Novel and Potent Chitinase OfChi-h Inhibitors Based on Structure-Based Virtual Screening. Journal of Agricultural and Food Chemistry, 71(44), 16783-16792. View Source
• [2] Liu, Y., et al. (2025). Discovery of conformation constrained tetracyclic compounds as potent chitinase OfChi-h inhibitors with a novel binding mode. Journal of Enzyme Inhibition and Medicinal Chemistry, 40(1), 2528056. View Source